Cas no 2168427-84-5 (9-methyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 9-methyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2168427-84-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6082344
• PubChem ID: 165747905
• Update Time: 2025-05-21

9-methyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• EN300-1280032
• 2168427-84-5
• 9-methyl-2,12-dioxa-5-azadispiro[3.1.5^{6}.3^{4}]tetradecane

• Inchi： 1S/C12H21NO2/c1-10-2-4-12(5-3-10)13-11(6-7-15-12)8-14-9-11/h10,13H,2-9H2,1H3
• InChI Key： XJJQEBKEJUUSTC-UHFFFAOYSA-N
• SMILES： O1CCC2(COC2)NC21CCC(C)CC2

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-methyl-2,12-dioxa-5-azadispiro3.1.5^{6}.3^{4}tetradecane

9-Methyl-2,12-Dioxa-5-Azadispiro[3.1.5^6.3^4]Tetradecane: A Comprehensive Overview

9-Methyl-2,12-dioxa-5-azadispiro[3.1.5^6.3^4]tetradecane, identified by the CAS registry number 2168427-84-5, is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom, typically a carbon or nitrogen atom. The term dioxa indicates the presence of two oxygen atoms within the structure, while aza signifies the inclusion of a nitrogen atom in place of a carbon atom in a heterocyclic ring.

The molecular formula of this compound is C₁₄H₂₀N₂O₂, and its molecular weight is approximately 256 g/mol. The compound's structure consists of two fused rings: one six-membered ring and one four-membered ring, with the nitrogen atom serving as the spiro center connecting these rings. The methyl group attached at position 9 adds to the complexity and functionality of the molecule.

Spiro compounds like this one are known for their unique physical and chemical properties, which often make them valuable in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of nitrogen and oxygen atoms in the structure suggests potential applications in drug design, where heteroatoms are often critical for bioactivity and selectivity.

In recent years, researchers have explored the synthesis and characterization of similar spiro compounds to understand their potential as drug candidates. For instance, studies have shown that spiro compounds can exhibit anti-inflammatory, antimicrobial, and anticancer activities due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in 9-methyl-2,12-dioxa-5-azadispiro[3.1.5^6.3^4]tetradecane may provide a platform for developing novel therapeutic agents.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve the desired product. Common synthetic strategies include nucleophilic substitution, ring-closing metathesis, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of spiro compounds, reducing production costs and improving yield.

In terms of physical properties, 9-methyl-2,12-dioxa-5-azadispiro[3.1.5^6.3^4]tetradecane is typically a crystalline solid with a melting point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and purification processes.

The compound's applications extend beyond pharmaceuticals into materials science, where its rigid structure can be exploited for creating advanced polymers or hybrid materials with tailored mechanical properties. Additionally, its thermal stability makes it a candidate for use in high-performance lubricants or heat-resistant coatings.

In conclusion, 9-methyl-2,12-dioxa-5-azadispiro[3.1.5^6.3^4]tetradecane (CAS No: 2168427-84-5) is a versatile compound with promising applications across multiple industries due to its unique chemical structure and functional groups.